Cas no 2877686-86-5 (2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine)

• Product Name: 2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine
• CAS No: 2877686-86-5
• MF: C₁₅H₁₉ClN₆
• MW: 318.804560899735
• CID: 5309204
• PubChem ID: 165433037
• Update Time: 2025-08-05

2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F6790-1989
• AKOS040873792
• 2877686-86-5
• 2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine
• 2-[4-(5-Chloro-2-pyridinyl)-1-piperazinyl]-N,N-dimethyl-4-pyrimidinamine

• Inchi： 1S/C15H19ClN6/c1-20(2)14-5-6-17-15(19-14)22-9-7-21(8-10-22)13-4-3-12(16)11-18-13/h3-6,11H,7-10H2,1-2H3
• InChI Key： VDHFVXSTNSREGT-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC=C(Cl)C=C3)CC2)=NC=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 318.1359723g/mol
• Monoisotopic Mass: 318.1359723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.7±60.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on 2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine

2-[4-(5-Chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine (CAS No. 2877686-86-5): An Overview of a Promising Compound in Medicinal Chemistry

2-[4-(5-Chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine (CAS No. 2877686-86-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the pyrimidine family and features a piperazine moiety linked to a chloropyridine ring. The combination of these functional groups imparts distinct pharmacological properties, making it a subject of extensive research.

The structure of 2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine is characterized by its central pyrimidine core, which is substituted with a dimethylamino group at the 4-position. The piperazine ring, attached to the 4-position of the pyrimidine, is further substituted with a 5-chloropyridine moiety. This intricate arrangement of functional groups contributes to the compound's high affinity for specific biological targets, particularly in the central nervous system (CNS).

Recent studies have highlighted the pharmacological activities of 2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine. One of the most notable findings is its potent antidepressant and anxiolytic effects. In preclinical models, this compound has demonstrated significant efficacy in reducing depressive and anxiety-like behaviors, suggesting its potential as a novel therapeutic agent for mood disorders. The mechanism of action is believed to involve modulation of serotonin and dopamine neurotransmission pathways, which are key players in mood regulation.

In addition to its effects on mood disorders, 2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine has also shown promise in the treatment of neurodegenerative diseases. Research indicates that this compound can protect neurons from oxidative stress and inhibit apoptosis, thereby potentially slowing down the progression of conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly significant given the growing prevalence of neurodegenerative disorders and the limited treatment options currently available.

The pharmacokinetic profile of 2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine has been extensively studied to ensure its suitability for clinical use. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and demonstrates a long half-life, which could translate into convenient dosing regimens for patients. Furthermore, it has shown minimal toxicity in animal models, indicating a favorable safety profile.

One of the key challenges in drug development is ensuring that new compounds can effectively cross the blood-brain barrier (BBB) to exert their therapeutic effects on CNS targets. Studies have shown that 2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine possesses excellent BBB permeability, which is crucial for its efficacy in treating CNS disorders. This property is attributed to its lipophilic nature and optimal molecular weight.

The clinical development of 2-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amnine is currently underway, with several Phase I and II trials underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been promising, with no major adverse events reported thus far. The compound's ability to modulate multiple neurotransmitter systems simultaneously may offer a broader therapeutic window compared to existing treatments.

In conclusion, 2-[4-(5-chloropyridin-2-y)piperazin-1-y)-N,N-dimethylpyrimidine-4-amine (CAS No. 2877686-86-5) represents a promising advancement in the field of medicinal chemistry. Its unique structural features and multifaceted pharmacological activities make it a valuable candidate for further investigation and potential clinical application. As research continues to uncover more about this compound's mechanisms and therapeutic potential, it holds great promise for addressing unmet medical needs in areas such as mood disorders and neurodegenerative diseases.